Cas no 1209338-43-1 (N1-phenyl-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide)

• Product Name: N1-phenyl-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide
• CAS No: 1209338-43-1
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 6245497
• PubChem ID: 45555186
• Update Time: 2025-05-20

N1-phenyl-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide Chemical and Physical Properties

Names and Identifiers

• N'-phenyl-N-[1-(thiophen-2-yl)propan-2-yl]ethanediamide
• AKOS024520221
• F5831-2560
• N-phenyl-N'-(1-thiophen-2-ylpropan-2-yl)oxamide
• N1-phenyl-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide
• 1209338-43-1

• Inchi： 1S/C15H16N2O2S/c1-11(10-13-8-5-9-20-13)16-14(18)15(19)17-12-6-3-2-4-7-12/h2-9,11H,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key： BYBSDFFMBKLLNB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)NC(C(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 288.093
• Monoisotopic Mass: 288.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4A^2
• XLogP3: 2.9

Additional information on N1-phenyl-N2-(1-(thiophen-2-yl)propan-2-yl)oxalamide

N1-Phenyl-N2-(1-(Thiophen-2-yl)Propan-2-yl)Oxalamide: A Comprehensive Overview

N1-Phenyl-N2-(1-(Thiophen-2-yl)Propan-2-yl)Oxalamide, also known by its CAS number 1209338-43-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. The molecule consists of a central oxalamide group, which serves as a bridge between a phenyl ring and a thiophene-substituted propanone moiety. This combination of functional groups imparts distinctive electronic and structural characteristics to the compound.

The synthesis of N1-Phenyl-N2-(1-(Thiophen-2-yl)Propan-2-yl)Oxalamide typically involves multi-step organic reactions, often utilizing coupling agents or activating agents to facilitate the formation of the amide bond. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. Researchers have explored various solvent systems and reaction conditions to optimize yields and purity, ensuring that the compound meets stringent quality standards for industrial and research applications.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. The phenyl group contributes aromatic stability, while the thiophene moiety introduces heteroaromatic character, enhancing the molecule's electronic properties. This duality makes it an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials. For instance, studies have shown that derivatives of this compound exhibit promising bioactivity, particularly in anti-inflammatory and anticancer assays.

In addition to its biological applications, N1-Phenyl-N2-(1-(Thiophen-2-yl)Propan-2-yl)Oxalamide has been investigated for its role in polymer chemistry. The oxalamide group can serve as a cross-linking agent, enabling the formation of robust polymer networks with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polymeric matrices for use in high-performance composites, electronic devices, and biomedical implants.

The structural versatility of this compound also extends to its potential use in optoelectronic materials. The thiophene moiety is known for its conjugation capabilities, which can enhance light absorption and charge transport properties. By integrating this compound into conjugated systems, scientists aim to develop novel materials for solar cells, light-emitting diodes (LEDs), and sensors. These applications are particularly relevant given the growing demand for sustainable energy solutions and advanced electronic devices.

From an environmental standpoint, the synthesis and application of N1-Phenyl-N2-(1-(Thiophen-2-yl)Propan-2-yl)Oxalamide have been evaluated for their eco-friendliness. Green chemistry principles have been increasingly applied to minimize waste generation and reduce reliance on hazardous reagents. For example, researchers have explored enzymatic catalysis as an alternative to traditional chemical catalysts, offering a more sustainable approach to synthesizing this compound.

In conclusion, N1-Phenyl-N2-(1-(Thiophen-2-yl)Propan- ̄ ̄ ̄ ̄ ̄ l)Oxalamide represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis while offering potential solutions in fields ranging from medicine to materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.